Cas no 2138053-67-3 (2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid)

• Product Name: 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid
• CAS No: 2138053-67-3
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6008003
• PubChem ID: 165513150
• Update Time: 2025-06-15

2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138053-67-3
• EN300-1162379
• 2-(pyrrolidin-1-yl)quinazoline-6-carboxylic acid
• 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid

• Inchi： 1S/C13H13N3O2/c17-12(18)9-3-4-11-10(7-9)8-14-13(15-11)16-5-1-2-6-16/h3-4,7-8H,1-2,5-6H2,(H,17,18)
• InChI Key： AIENVYCEIRUKSF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=NC(=N2)N1CCCC1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid

Comprehensive Overview of 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid (CAS No. 2138053-67-3)

2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid (CAS No. 2138053-67-3) is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a pyrrolidine moiety and a carboxylic acid functional group in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for quinazoline-based compounds has surged, driven by their role in targeting various enzymes and receptors. Researchers are particularly interested in 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid due to its potential as a building block for kinase inhibitors, which are pivotal in cancer therapy. The compound's CAS No. 2138053-67-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid involves multi-step organic reactions, often starting from commercially available quinazoline precursors. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacokinetic properties. This flexibility makes it a valuable tool for researchers exploring structure-activity relationships (SAR) in drug design.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for personalized medicine. 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid aligns with this trend, as its scaffold can be modified to target specific protein kinases implicated in diseases like cancer and inflammatory disorders. Online searches for "quinazoline kinase inhibitors" and "pyrrolidine derivatives in drug discovery" highlight the compound's connection to these hot topics.

From a biochemical perspective, the quinazoline core of this compound is known to interact with ATP-binding sites in kinases, making it a promising candidate for targeted therapy. Its pyrrolidine substituent further enhances binding affinity and selectivity, addressing a common challenge in kinase inhibitor development. These attributes have led to increased interest in CAS No. 2138053-67-3 among academic and industrial researchers alike.

In addition to its pharmaceutical potential, 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid is also studied for its physicochemical properties. Its solubility, stability, and lipophilicity are critical parameters for drug formulation, and these aspects are frequently investigated in preclinical studies. Searches for "quinazoline solubility optimization" and "pyrrolidine-based drug candidates" often lead to discussions involving this compound.

The compound's relevance extends to computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets. Such in silico approaches are increasingly popular, as evidenced by searches for "QSAR modeling for quinazoline derivatives" and "molecular docking of pyrrolidine-containing compounds."

As the field of precision medicine advances, the demand for tailored therapeutics continues to grow. 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid represents a stepping stone in this direction, offering a scaffold that can be fine-tuned for specific applications. Its CAS No. 2138053-67-3 is likely to remain a key identifier in scientific literature and patent filings, underscoring its enduring importance.

In summary, 2-(Pyrrolidin-1-yl)quinazoline-6-carboxylic acid is a compound of significant interest in modern drug discovery. Its structural features, combined with its potential applications in kinase inhibition and targeted therapy, make it a focal point for ongoing research. Whether you're a medicinal chemist, a biochemist, or a computational researcher, this compound offers ample opportunities for exploration and innovation.